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DMB (3,3-Dimethyl-1-butanol)

DMB is a structural analog of choline that acts as a non-lethal microbial inhibitor [1]. It inhibits the initial

step of TMAO production within the gut microbiome.

Mechanism of Action

DMB's primary target is the gut microbiota enzyme choline TMA-lyase (CutC). It functions as a

competitive inhibitor that blocks the conversion of dietary choline into trimethylamine (TMA), without

killing the gut bacteria [2] [1].

The diagram below illustrates the TMAO production pathway and DMB's inhibition site:
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Experimental Evidence and Efficacy Data

The following table summarizes key preclinical studies demonstrating DMB's efficacy in reducing TMAO

and mitigating related pathologies.

Disease Model Experimental Protocol Key Findings & Efficacy Data Proposed Mechanism
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| Pressure-Overload Heart Failure (Mice) [3] | • C57BL/6J mice subjected to Aortic Banding (AB). •

Treatment: 1% DMB in drinking water for 6 weeks. | • ↓ Plasma TMAO. • ↓ Cardiac hypertrophy &

fibrosis. • ↓ Susceptibility to ventricular arrhythmia. | Inhibition of p65 NF-κB and TGF-β1/Smad3

signaling pathways [3]. | | Atherosclerosis (Mice) [2] | • Treatment: DMB dietary supplementation. | • ↓

Plasma TMAO. • ↓ Aortic plaque formation. • No effect on circulating cholesterol. | Inhibition of TMA

production, leading to reduced foam cell formation [2]. | | High Salt Diet (HSD)-Induced Hypertension

(Rats) [4] | • Sprague-Dawley rats fed 8% NaCl HSD. • Treatment: 1.0% DMB in drinking water for 8

weeks. | • ↓ Plasma & CSF TMAO. • ↓ Blood Pressure. • ↓ Sympathetic drive & neuroinflammation. |

Attenuation of neuroinflammation and oxidative stress in the hypothalamic PVN [4]. | | Western-Style Diet

(WSD)-Induced Vascular Dysfunction (Mice) [2] | • Mice fed a high-fat, high-sugar diet. • Treatment:

DMB supplementation. | • ↓ Plasma TMAO. • Prevention of vascular dysfunction and exercise intolerance. |

Suppression of TMAO-induced vascular damage [2]. |

Potential and Limitations for Drug Development

Advantage of Non-Lethality: As a non-bactericidal inhibitor, DMB may exert selective pressure on
the gut microbiome, potentially avoiding the resistance problems associated with antibiotics [2].

Natural Dietary Source: DMB is found in some cold-pressed extra virgin olive oils, which may
facilitate its development as a nutraceutical or functional food component [2].

Key Unknowns: The current research gap includes a lack of comprehensive pharmacokinetic (PK)
and pharmacodynamic (PD) profiles, and long-term safety data in humans [2] [3] [4].

Researching Fluoromethylcholine (FMC)

The search results did not contain information on Fluoromethylcholine (FMC). To find relevant studies, you

could try the following strategies:

Search specialized scientific databases like PubMed, Scopus, or Google Scholar using the exact
term "fluoromethylcholine" along with keywords like "TMAO inhibitor" or "choline analog".

Investigate whether FMC might be used under a different research code or brand name in other
contexts, such as oncology imaging.

Review the reference lists of key papers on TMAO inhibition to locate foundational studies on choline
analogs.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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